Cas no 34066-95-0 (1,2-Ethanediamine,N1-(2-aminoethyl)-N2-methyl-)

1,2-Ethanediamine, N1-(2-aminoethyl)-N2-methyl-, is a polyfunctional amine compound characterized by its dual amine groups and methyl substitution. This structure imparts versatility in applications such as chelation, catalysis, and polymer synthesis. The presence of both primary and secondary amines enhances its reactivity, enabling efficient crosslinking in epoxy resins and polyurethane systems. Its ability to act as a ligand in coordination chemistry makes it valuable in metal ion complexation. The compound’s balanced hydrophilicity and organic solubility further broaden its utility in aqueous and non-aqueous environments. Careful handling is advised due to its potential corrosivity and sensitivity to moisture. Suitable for controlled industrial processes requiring tailored amine functionality.
1,2-Ethanediamine,N1-(2-aminoethyl)-N2-methyl- structure
34066-95-0 structure
Product Name:1,2-Ethanediamine,N1-(2-aminoethyl)-N2-methyl-
CAS No:34066-95-0
MF:C5H15N3
MW:117.192700624466
CID:308482
PubChem ID:118593
Update Time:2025-06-07

1,2-Ethanediamine,N1-(2-aminoethyl)-N2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-(2-aminoethyl)-N2-methyl-
    • 1-METHYL DIETHYLENETRIAMINE
    • N-(2-aminoethyl)-N'-methylethylenediamine
    • 34066-95-0
    • 54Z5J859WE
    • 1,2-Ethanediamine, N-(2-aminoethyl)-N'-methyl-
    • AKOS006275625
    • DTXSID9067809
    • EN300-7263633
    • N1-(2-Aminoethyl)-N2-methyl-1,2-ethanediamine
    • NS00022073
    • 1,2-Ethanediamine, N1-(2-aminoethyl)-N2-methyl-
    • EINECS 251-812-9
    • N-METHYLDIETHYLENETRIAMINE
    • {2-[(2-AMINOETHYL)AMINO]ETHYL}(METHYL)AMINE
    • FT-0639153
    • N'-[2-(methylamino)ethyl]ethane-1,2-diamine
    • SCHEMBL424117
    • N1-(2-Aminoethyl)-N2-methylethane-1,2-diamine
    • N-[2-[(2-Aminoethyl)amino]ethyl]methylamine
    • 2-(2-Methylaminoethylamino)ethylamine
    • Inchi: 1S/C5H15N3/c1-7-4-5-8-3-2-6/h7-8H,2-6H2,1H3
    • InChI Key: QATBRNFTOCXULG-UHFFFAOYSA-N
    • SMILES: N(CCN)CCNC

Computed Properties

  • Exact Mass: 117.12700
  • Monoisotopic Mass: 117.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 38.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1A^2
  • XLogP3: -1.6

Experimental Properties

  • Density: 0.885
  • Boiling Point: 199.5°Cat760mmHg
  • Flash Point: 83.4°C
  • Refractive Index: 1.455
  • PSA: 50.08000
  • LogP: 0.23620

1,2-Ethanediamine,N1-(2-aminoethyl)-N2-methyl- Pricemore >>

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